Cas no 6976-80-3 (2-Propenamide,3-[[(butylamino)carbonyl]amino]-2-cyano-)

2-Propenamide,3-[[(butylamino)carbonyl]amino]-2-cyano- structure
6976-80-3 structure
Product Name:2-Propenamide,3-[[(butylamino)carbonyl]amino]-2-cyano-
CAS No:6976-80-3
MF:C9H14N4O2
MW:210.233061313629
CID:509729
PubChem ID:5355056
Update Time:2025-04-19

2-Propenamide,3-[[(butylamino)carbonyl]amino]-2-cyano- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide,3-[[(butylamino)carbonyl]amino]-2-cyano-
    • (Z)-3-(butylcarbamoylamino)-2-cyano-prop-2-enamide
    • 3-(butylcarbamoylamino)-2-cyanoprop-2-enamide
    • 3-(N'-Butyl-ureido)-2-cyan-acrylamid
    • 3-(N'-Butyl-ureido)-2-cyan-acrylsaeure-amid
    • 3-(N'-butyl-ureido)-2-cyano-acrylic acid amide
    • 6976-80-3
    • NSC-24190
    • NSC24190
    • Inchi: 1S/C9H14N4O2/c1-2-3-4-12-9(15)13-6-7(5-10)8(11)14/h6H,2-4H2,1H3,(H2,11,14)(H2,12,13,15)/b7-6-
    • InChI Key: VPJUVOFFJJNPNO-SREVYHEPSA-N
    • SMILES: O=C(N/C=C(/C#N)\C(N)=O)NCCCC

Computed Properties

  • Exact Mass: 210.11182
  • Monoisotopic Mass: 210.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108A^2
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.171
  • Boiling Point: 391.2°C at 760 mmHg
  • Flash Point: 190.4°C
  • Refractive Index: 1.517
  • PSA: 108.01
  • LogP: 1.46058

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